methyl 2-amino-4-(2,6-dichlorophenyl)-5-oxo-4H,5H-pyrano[3,2-c]chromene-3-carboxylate

• IUPAC Name: methyl 2-amino-4-(2,6-dichlorophenyl)-5-oxo-4H-pyrano[3,2-c]chromene-3-carboxylate
• InChI: InChI=1S/C20H13Cl2NO5/c1-26-19(24)16-14(13-10(21)6-4-7-11(13)22)15-17(28-18(16)23)9-5-2-3-8-12(9)27-20(15)25/h2-8,14H,23H2,1H3
• InChI Key: KIQJPUNYOBOHLS-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=C(OC2=C(C1C3=C(C=CC=C3Cl)Cl)C(=O)OC4=CC=CC=C42)N
• Molecular Formula: C20H13Cl2NO5
• Molecular Weight: 418.2 g/mol

Description

This compound is a derivative of pyrano[3,2-c]chromene, which is a type of oxygen-containing heterocycle. These types of compounds are often studied for their potential biological activities.

Molecular Structure Analysis

The molecular structure of this compound would include a pyrano[3,2-c]chromene moiety, an amino group at the 2-position, and a carboxylate group at the 3-position. The 4-position of the chromene is substituted with a 2,6-dichlorophenyl group.

Scientific Research Applications

Anticancer Properties

Methyl 2-amino-4-(2,6-dichlorophenyl)-5-oxo-4H,5H-pyrano[3,2-c]chromene-3-carboxylate exhibits promising anticancer activity. Researchers have explored its effects on cancer cell lines, particularly in inhibiting cell proliferation and inducing apoptosis. .

Tyrosine Kinase Receptor Inhibition

The crystal structure of this compound suggests its potential as a tyrosine kinase receptor inhibitor. Tyrosine kinases play crucial roles in cell signaling, and inhibiting them can disrupt cancer cell growth and metastasis. .

Corrosion Inhibition in Metal Surfaces

Surprisingly, methyl 2-amino-4-(2,6-dichlorophenyl)-5-oxo-4H,5H-pyrano[3,2-c]chromene-3-carboxylate has been studied as an organic inhibitor for corrosion prevention. .

Heterocyclic Synthesis

The compound’s unique pyrano[3,2-c]chromene scaffold serves as a valuable building block for heterocyclic synthesis. .

Suzuki–Miyaura Coupling

In organic synthesis, Suzuki–Miyaura coupling is a powerful method for forming carbon–carbon bonds. .

Mechanism of Action

Target of Action

It’s worth noting that compounds with similar structures, such as indole derivatives, have been found to bind with high affinity to multiple receptors , suggesting a potential for diverse biological activities.

Mode of Action

The exact mode of action of this compound is currently unknown due to the lack of specific information. Indole derivatives, which share some structural similarities, have been reported to exhibit various biological activities, including antiviral, anti-inflammatory, and anticancer effects . These activities are typically achieved through interactions with specific cellular targets, leading to changes in cellular processes.

Biochemical Pathways

Similar compounds, such as indole derivatives, have been found to influence a variety of biochemical pathways, leading to diverse biological effects .

Result of Action

Similar compounds have been reported to exhibit a range of biological activities, suggesting that this compound may also have diverse effects at the molecular and cellular levels .

Safety and Hazards

The safety and hazards of a compound depend on its physical and chemical properties, as well as its biological activity. Without specific information, it’s hard to provide accurate safety and hazard information.

Future Directions

Future research on this compound could involve studying its synthesis, chemical reactions, and potential biological activities. It could also involve studying its physical and chemical properties, and safety and hazards.